Cas no 1337180-91-2 (2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol
• CAS No: 1337180-91-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6153021
• PubChem ID: 165678040
• Update Time: 2025-07-02

2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol
• 1337180-91-2
• EN300-1797815

• Inchi： 1S/C10H14N2O4/c1-10(11,6-13)8-4-3-7(16-2)5-9(8)12(14)15/h3-5,13H,6,11H2,1-2H3
• InChI Key： ZADYLPXUAFWBQF-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(=CC=1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol

Introduction to 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 1337180-91-2)

2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1337180-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising an amino group, a propanol backbone, and a nitro-substituted aromatic ring, presents a rich framework for further chemical manipulation and biological evaluation. Its molecular structure, characterized by the presence of both electron-donating and electron-withdrawing groups, makes it a promising candidate for various synthetic applications and potential therapeutic uses.

The chemical structure of 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol can be described as a derivative of propanediol, where one hydroxyl group is replaced by an amino group and the other is linked to a phenyl ring substituted with both methoxy and nitro groups. This arrangement creates a molecule with distinct electronic properties, influenced by the conjugation between the aromatic ring and the adjacent functional groups. The presence of the nitro group introduces a significant electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule towards biological targets.

In recent years, there has been growing interest in developing novel compounds that incorporate both amino and hydroxyl functionalities, as these moieties are frequently found in biologically active molecules. The compound 1337180-91-2 represents such an example, where the combination of these functional groups may contribute to its potential utility in drug discovery. Specifically, the amino group can serve as a site for further derivatization, allowing chemists to explore modifications that could enhance its pharmacological properties. Meanwhile, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

One of the most compelling aspects of 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol is its structural diversity, which positions it as a versatile intermediate in organic synthesis. Researchers have leveraged similar structural scaffolds to develop inhibitors targeting various enzymes and receptors involved in metabolic pathways. For instance, derivatives of this compound have been explored as potential modulators of enzymes such as kinases and phosphatases, which play critical roles in cellular signaling pathways. The nitro group in particular has been utilized to enhance binding interactions with specific biomolecules due to its ability to form stable hydrogen bonds and engage in π-stacking interactions.

Recent advancements in computational chemistry have further facilitated the investigation of 1337180-91-2 and its derivatives. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These studies often involve constructing three-dimensional models of the molecule and simulating its binding to proteins or other biomolecules of interest. Such simulations can provide valuable insights into the compound's potential efficacy and selectivity, guiding experimental efforts toward optimizing its pharmacological profile.

The synthesis of 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol presents an interesting challenge due to the complexity of its functional groups. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes using catalytic approaches or one-pot reactions. These advancements not only improve efficiency but also reduce waste generation, aligning with modern green chemistry principles.

In addition to its synthetic significance, 1337180-91-2 has been studied for its potential applications in material science. The unique combination of polar functional groups on its structure makes it suitable for use as a monomer or cross-linking agent in polymer chemistry. Researchers have explored incorporating this compound into hydrogels or other biocompatible materials that could be used for drug delivery systems or tissue engineering applications. The ability to fine-tune the properties of these materials by modifying the structure of 2-amino-2-(4-methoxy-2-nitrophenyl)propan-1-ol offers exciting possibilities for developing next-generation biomedical technologies.

The biological activity of CAS No. 1337180-91-2 has also been examined through various preclinical studies. While comprehensive clinical trials are still pending, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes linked to inflammatory pathways. These findings are particularly intriguing given the increasing recognition of inflammation as a key factor in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Further research is warranted to fully elucidate its therapeutic potential and establish optimal dosing regimens.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 1337180-91-2. High-throughput virtual screening (HTVS) has become an indispensable technique for identifying promising candidates from large libraries of molecules based on their predicted interactions with biological targets. By leveraging machine learning algorithms trained on experimental data, researchers can rapidly assess the suitability of this compound for specific therapeutic applications without conducting extensive wet-lab experiments.

The environmental impact of synthesizing and utilizing CAS No 1337180 - 91 - 2 is another important consideration that aligns with global efforts toward sustainable chemistry practices. Modern synthetic strategies emphasize minimizing hazardous waste generation while maximizing atom economy—a principle that ensures most atoms from starting materials end up incorporated into the final product rather than being lost as byproducts. Such approaches not only reduce environmental burdens but also improve cost-effectiveness by conserving resources.

In conclusion, 1337180 - 91 - 2 represents more than just another chemical entity; it embodies innovation at multiple levels—structural diversity , synthetic accessibility ,and untapped potential . As research continues ,this compound promises contribute significantly advances across pharmaceuticals ,materials science ,and beyond . Its unique blend characteristics positions forefront ongoing scientific endeavors aimed improving human health well-being .